Cas no 941903-50-0 (1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941903-50-0
• MF: C₂₃H₂₄N₂O₂
• MW: 360.448865890503
• CID: 5500271
• Update Time: 2025-10-29

1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(2,5-dimethylphenyl)methyl]-N-(2-ethylphenyl)-1,2-dihydro-2-oxo-
• 1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C23H24N2O2/c1-4-18-8-5-6-10-21(18)24-22(26)20-9-7-13-25(23(20)27)15-19-14-16(2)11-12-17(19)3/h5-14H,4,15H2,1-3H3,(H,24,26)
• InChI Key： UFSAIILCPAIVJP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC(C)=CC=C2C)C=CC=C1C(NC1=CC=CC=C1CC)=O

Additional information on 1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941903-50-0)

1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941903-50-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine-3-carboxamide core, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a 2,5-dimethylphenyl group and a 2-ethylphenyl substituent, contributing to its distinct chemical properties.

The compound's CAS number 941903-50-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure, featuring a dihydropyridine scaffold, aligns with the growing demand for heterocyclic compounds in modern therapeutics. Recent studies highlight the role of such structures in modulating biological targets, making 1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide a subject of interest for researchers investigating enzyme inhibitors or receptor modulators.

In the context of current trends, the compound's potential applications in precision medicine and targeted drug delivery systems are frequently discussed. With the rise of AI-driven drug discovery, computational models often analyze compounds like CAS 941903-50-0 to predict their pharmacokinetic and pharmacodynamic profiles. This aligns with the increasing popularity of searches related to "AI in chemistry" and "next-generation drug design." Additionally, its relevance to green chemistry practices is noted, as researchers seek sustainable synthesis methods for complex molecules.

The compound's nomenclature, including terms like 2-oxo-1,2-dihydropyridine and carboxamide derivative, reflects its functional groups and reactivity. These keywords are often searched in academic and industrial settings, emphasizing the need for detailed technical descriptions. Furthermore, the integration of structure-activity relationship (SAR) studies with this compound has opened new avenues for optimizing its biological efficacy, a topic frequently queried in scientific forums.

From a commercial perspective, 1-(2,5-dimethylphenyl)methyl-N-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is cataloged by suppliers specializing in high-purity research chemicals. Its availability is critical for laboratories focusing on small-molecule therapeutics or biochemical assays. The compound's stability and solubility properties are also key considerations for experimental protocols, addressing common search queries like "handling carboxamide compounds" or "solubility of dihydropyridine derivatives."

In summary, CAS 941903-50-0 represents a promising candidate for advancing pharmaceutical innovation. Its structural complexity and potential therapeutic relevance make it a focal point for interdisciplinary research, bridging gaps between organic synthesis, computational chemistry, and biomedical applications. As the scientific community continues to explore its capabilities, this compound is poised to contribute to breakthroughs in personalized medicine and drug development.